4-bromo-N-(2,4-dimethylphenyl)-1-ethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C14H16BrN3O
• Molecular Weight: 322.2 g/mol
• IUPAC Name: 4-bromo-N-(2,4-dimethylphenyl)-2-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H16BrN3O/c1-4-18-13(11(15)8-16-18)14(19)17-12-6-5-9(2)7-10(12)3/h5-8H,4H2,1-3H3,(H,17,19)
• InChI Key: JZODXIXYPZHKSQ-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)Br)C(=O)NC2=C(C=C(C=C2)C)C

Description

4-bromo-N-(2,4-dimethylphenyl)-1-ethyl-1H-pyrazole-5-carboxamide, also known as BAY 41-8543, is a chemical compound that belongs to the class of pyrazole carboxamides. It has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

4-bromo-N-(2,4-dimethylphenyl)-1-ethyl-1H-pyrazole-5-carboxamide 41-8543 acts by binding to a regulatory site on the NMDA receptor, which enhances the activity of the receptor and increases the influx of calcium ions into the neuron. This leads to an increase in synaptic plasticity and the strengthening of neuronal connections, which is thought to underlie learning and memory processes.
Biochemical and Physiological Effects:
4-bromo-N-(2,4-dimethylphenyl)-1-ethyl-1H-pyrazole-5-carboxamide 41-8543 has been shown to have a range of biochemical and physiological effects in the brain. It has been shown to enhance long-term potentiation (LTP), a process by which the strength of synaptic connections is increased, and to improve cognitive function in animal models. It has also been shown to have neuroprotective effects, reducing the damage caused by ischemia and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

4-bromo-N-(2,4-dimethylphenyl)-1-ethyl-1H-pyrazole-5-carboxamide 41-8543 has several advantages for use in lab experiments. It is a highly specific and potent modulator of the NMDA receptor, which makes it an ideal tool for studying the role of this receptor in synaptic plasticity and learning and memory processes. It is also relatively easy to synthesize and has good stability in solution.
However, there are also some limitations to the use of 4-bromo-N-(2,4-dimethylphenyl)-1-ethyl-1H-pyrazole-5-carboxamide 41-8543 in lab experiments. It is a relatively new compound, and its long-term effects on neuronal function and behavior are not yet fully understood. It is also relatively expensive, which may limit its use in some labs.

Future Directions

There are several future directions for research on 4-bromo-N-(2,4-dimethylphenyl)-1-ethyl-1H-pyrazole-5-carboxamide 41-8543. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia, which are characterized by deficits in synaptic plasticity and cognitive function. Another area of interest is its potential use in the development of new drugs that target the NMDA receptor for the treatment of a range of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 4-bromo-N-(2,4-dimethylphenyl)-1-ethyl-1H-pyrazole-5-carboxamide 41-8543 involves the reaction of 4-bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylic acid with 2,4-dimethylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with acetic anhydride to form the final compound.

Scientific Research Applications

4-bromo-N-(2,4-dimethylphenyl)-1-ethyl-1H-pyrazole-5-carboxamide 41-8543 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and learning and memory processes in the brain.